Cas no 22189-91-9 (4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-amine hydrochloride)

• Product Name: 4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-amine hydrochloride
• CAS No: 22189-91-9
• MF: C₉H₁₅ClF₃N
• MW: 229.670312166214
• MDL: MFCD28023685
• CID: 4642041
• PubChem ID: 86775403
• Update Time: 2025-07-27

4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)bicyclo[2.2.2]octan-1-amine hydrochloride
• 4-(trifluoromethyl)bicyclo[2.2.2]octan-1-amine;hydrochloride
• AT20227
• Z1895582941
• 4-(TRIFLUOROMETHYL)BICYCLO[2.2.2]OCTAN-1-AMINE HCL
• 4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-amine hydrochloride

• MDL： MFCD28023685
• Inchi： 1S/C9H14F3N.ClH/c10-9(11,12)7-1-4-8(13,5-2-7)6-3-7;/h1-6,13H2;1H
• InChI Key： PTPQDAKVIDFFEU-UHFFFAOYSA-N
• SMILES： Cl.FC(C12CCC(CC1)(CC2)N)(F)F

Computed Properties

• Exact Mass: 229.085
• Monoisotopic Mass: 229.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-amine hydrochloride

Comprehensive Overview of 4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-amine hydrochloride (CAS No. 22189-91-9)

The compound 4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-amine hydrochloride (CAS No. 22189-91-9) is a specialized organic molecule with a unique bicyclic structure and a trifluoromethyl functional group. This combination of features makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical properties in drug design. Researchers are increasingly interested in such fluorinated compounds due to their potential to improve bioavailability and target specificity.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry and materials science. The bicyclo[2.2.2]octane scaffold, in particular, is known for its rigid three-dimensional structure, which can impart conformational stability to molecules. This makes 4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-amine hydrochloride a promising candidate for the development of novel therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents. Its hydrochloride salt form further enhances its solubility, facilitating its use in various formulations.

One of the most frequently asked questions about this compound is its synthetic route. The synthesis typically involves the functionalization of the bicyclo[2.2.2]octane core, followed by the introduction of the trifluoromethyl group and subsequent amination. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been explored to improve yield and efficiency. These methods align with the growing trend toward green chemistry, which emphasizes reducing waste and energy consumption.

The pharmacological potential of 4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-amine hydrochloride has also attracted attention. Its structural features suggest possible interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are common targets in drug discovery. Additionally, the compound's fluorine atoms can influence its binding affinity and selectivity, making it a subject of interest in structure-activity relationship (SAR) studies. Researchers are also investigating its potential as a bioisostere for other amine-containing drugs.

From an industrial perspective, the scalability of producing 4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-amine hydrochloride is a key consideration. Manufacturers are optimizing processes to ensure consistent quality and cost-effectiveness, particularly for large-scale applications. The compound's stability under various storage conditions is another area of focus, as it impacts shelf life and handling requirements. These factors are critical for meeting the needs of pharmaceutical companies and research institutions.

In summary, 4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-amine hydrochloride (CAS No. 22189-91-9) represents a fascinating intersection of organic chemistry and drug development. Its unique structure and functional groups offer numerous possibilities for innovation in therapeutic and industrial applications. As research continues to uncover its full potential, this compound is likely to remain a topic of significant interest in the scientific community.